Methyl 4-((furan-2-carboxamido)methyl)piperidine-1-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of furan-based compounds, including MFCPC, can be achieved under mild synthetic conditions supported by microwave radiation . The reactions are carried out in a microwave reactor in the presence of effective coupling reagents . The reaction time, the solvent, and the amounts of the substrates are optimized . After crystallization or flash chromatography, the final compounds are isolated with good or very good yields .Molecular Structure Analysis
The molecular structure of MFCPC is represented by the SMILES notation: COC(=O)C1CCNCC1 . This notation provides a compact, human-readable representation of the molecule’s structure.Chemical Reactions Analysis
MFCPC is a reactant for C-2 arylation of piperidines through directed transition metal-catalyzed sp3 C-H activation . It is used as a reactant for the synthesis of antitubercular agents, aminopyrazine inhibitors, orally available naphthyridine protein kinase D inhibitors, and a scalable catalyst from asymmetric hydrogenation of sterically demanding aryl enamide .Physical And Chemical Properties Analysis
MFCPC is a combustible liquid . Its physical and chemical properties are largely determined by its molecular structure, which includes a furan ring and a piperidine ring .Scientific Research Applications
Antibacterial Agents
Furan derivatives, including Methyl 4-((furan-2-carboxamido)methyl)piperidine-1-carboxylate, have been recognized for their antibacterial properties. They are particularly effective against both gram-positive and gram-negative bacteria . The inclusion of the furan nucleus in medicinal chemistry is a significant synthetic strategy in the search for new drugs due to its remarkable therapeutic efficacy .
Antimicrobial Drug Development
The rise in drug resistance has necessitated the search for new antimicrobial compounds with distinct mechanisms of action. Furan-containing compounds exhibit a wide range of biological and pharmacological properties, making them valuable as potential antimicrobial drugs .
Epoxy Resin Synthesis
Furan derivatives are used in the synthesis of epoxy resins. These resins have a high volume production in the industry and are used for a wide range of applications. The furan derivatives can be obtained from natural cellulose and hemicellulose feedstocks, making them more sustainable .
Therapeutic Applications
The therapeutic benefits of furan derivatives are vast. They have been employed as medicines in various disease areas due to their anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer properties .
Synthesis of Novel Furan Derivatives
The synthesis of novel furan derivatives is an area of active research. These derivatives are synthesized through various methods and have numerous structural reactions, offering a wide range of prospects in organic chemistry and medicinal chemistry .
Research on XDR Pathogens
Methyl 4-((furan-2-carboxamido)methyl)piperidine-1-carboxylate and its analogs have been screened for antibacterial activity against extensively drug-resistant (XDR) pathogens. This research is crucial in the fight against multi-resistant illnesses .
Safety and Hazards
MFCPC is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is a combustible liquid and may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Future Directions
Furan-based compounds, including MFCPC, have shown promise in the development of new drugs that act on unexplored molecular targets . They have been investigated as potential anti-TB candidates . The continuous spread of multi-drug-resistant (MDR) and extensively drug-resistant (XDR) infections has been impacting clinical outcomes in recent years , highlighting the need for the discovery of new drugs .
Mechanism of Action
Target of Action
Methyl 4-((furan-2-carboxamido)methyl)piperidine-1-carboxylate is a compound that contains a furan nucleus . Furan derivatives have been recognized for their remarkable therapeutic efficacy and have inspired the creation of numerous innovative antibacterial agents . .
Mode of Action
Furan-containing compounds are known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .
Biochemical Pathways
Furan derivatives are known to interact with numerous biochemical pathways due to their structural diversity .
Pharmacokinetics
The compound is slightly soluble in water , which may influence its bioavailability.
Result of Action
Furan-containing compounds are known to exhibit a wide range of therapeutic advantages .
properties
IUPAC Name |
methyl 4-[(furan-2-carbonylamino)methyl]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O4/c1-18-13(17)15-6-4-10(5-7-15)9-14-12(16)11-3-2-8-19-11/h2-3,8,10H,4-7,9H2,1H3,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFPXCHMLBSZYRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCC(CC1)CNC(=O)C2=CC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Bromo-2-[2-(pyrrolidin-1-yl)ethoxy]aniline](/img/structure/B2358397.png)
![1-(2-bromophenyl)-4-(1-(2-methylallyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one](/img/structure/B2358405.png)
![2-({[3-(4-Chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-4-pyrimidinol](/img/structure/B2358409.png)
![(3-Methoxyphenyl)-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone](/img/structure/B2358414.png)
![[4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(2,3-dihydro-1,4-benzodioxin-5-yl)methanone](/img/structure/B2358417.png)
